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Compound of Interest

Compound Name: Dimethyl pimelate-d4

Cat. No.: B15553936

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Dimethyl pimelate-d4, a deuterated

stable isotope-labeled internal standard crucial for quantitative analysis in various research and

development settings.

Core Concepts and Applications
Dimethyl pimelate-d4 is the deuterium-labeled form of Dimethyl pimelate.[1] Stable isotope-

labeled compounds are essential tools in analytical chemistry, particularly for mass

spectrometry-based quantification.[2][3][4] In these applications, a known quantity of the

labeled compound, such as Dimethyl pimelate-d4, is added to a sample at an early stage of

preparation. This "internal standard" experiences the same sample processing variations (e.g.,

extraction, derivatization, and analysis) as the unlabeled analyte of interest. By measuring the

ratio of the analyte to the internal standard, precise and accurate quantification can be

achieved, as this ratio remains constant even if sample loss occurs during preparation.[2]

The primary application of Dimethyl pimelate-d4 is as an internal standard for the

quantification of Dimethyl pimelate and related dicarboxylic acid esters in complex matrices

such as biological fluids, tissues, and environmental samples. Its use has been noted in the
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analysis of phthalates, sebacates, and polyadipates after transesterification.[5] Deuterated

standards are particularly valuable in pharmacokinetic and metabolism studies to trace the fate

of the unlabeled compound.[1][2]

Physicochemical and Safety Data
Quantitative data for Dimethyl pimelate-d4 and its unlabeled counterpart are summarized in

the tables below for easy comparison.

Table 1: Physicochemical Properties of Dimethyl Pimelate-d4

Property Value Source

CAS Number 120811-82-7 [1]

Molecular Formula C₉H₁₂D₄O₄ [1]

Molecular Weight 192.25 g/mol [1]

Exact Mass 192.129 [1]

Appearance
Typically exists as a solid at

room temperature
[1]

Density 1.0 ± 0.1 g/cm³ [1]

Boiling Point 250.3 ± 0.0 °C at 760 mmHg [1]

Flash Point 105.4 ± 16.9 °C [1]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C [1]

Refractive Index 1.427 [1]

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.

[1]

Table 2: Physicochemical Properties of Dimethyl Pimelate (Unlabeled)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/post/Which_external_internal_standards_would_you_use_to_aid_in_the_quantification_of_small_molecules_using_LC-MS
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://pubmed.ncbi.nlm.nih.gov/16637674/
https://www.benchchem.com/product/b15553936/docs?utm_src=pdf-body#technical-guide-dimethyl-pimelate-d4-cas-120811-82-7
https://www.benchchem.com/product/b15553936/docs?utm_src=pdf-body#technical-guide-dimethyl-pimelate-d4-cas-120811-82-7
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Assay_for_Fatty_Acids_Using_a_Deuterated_Standard.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1732-08-7 [6]

Molecular Formula C₉H₁₆O₄ [6]

Molecular Weight 188.22 g/mol [6]

Appearance
Clear, colorless to slightly

yellow liquid
[6][7]

Density 1.041 g/mL at 25 °C [6][7]

Boiling Point 121-122 °C at 11 mmHg [6][7]

Flash Point > 112 °C [7]

Solubility
Soluble in ethanol, benzene,

ether. Slightly soluble in water.
[6]

Safety Information (for unlabeled Dimethyl Pimelate):

Handling: Avoid contact with skin and eyes. Do not ingest. Wash thoroughly after handling.[7]

Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[7]

Incompatible Materials: Acids, bases, reducing agents, and oxidizing agents.[7]

Hazards: Not classified as a hazardous substance or mixture.[6]

Experimental Protocols
While a specific, published experimental protocol for Dimethyl pimelate-d4 was not found, a

general methodology for its use as an internal standard in a stable isotope dilution LC-MS/MS

analysis is provided below. This protocol is based on standard practices for the quantification of

fatty acid esters.

Objective: To quantify the concentration of Dimethyl pimelate in a biological sample (e.g.,

plasma) using Dimethyl pimelate-d4 as an internal standard.

Materials:
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Dimethyl pimelate-d4 (Internal Standard)

Dimethyl pimelate (Analytical Standard for calibration curve)

Biological sample (e.g., plasma)

HPLC-grade solvents (e.g., methanol, acetonitrile, water)

Formic acid or ammonium acetate (mobile phase modifier)

Extraction solvent (e.g., ethyl acetate)

Vortex mixer

Centrifuge

Nitrogen evaporator

LC-MS/MS system with a C18 reverse-phase column

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of Dimethyl pimelate-d4 in a suitable solvent (e.g., methanol) at

a known concentration (e.g., 1 mg/mL).

Prepare a series of calibration standards by spiking known concentrations of unlabeled

Dimethyl pimelate into a blank matrix (a sample of the same biological fluid that is free of

the analyte).

Sample Preparation:

To a known volume of the biological sample (e.g., 100 µL of plasma), add a precise

volume of the Dimethyl pimelate-d4 internal standard stock solution.

Perform a liquid-liquid extraction by adding an appropriate extraction solvent (e.g., 500 µL

of ethyl acetate).
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Vortex the mixture vigorously to ensure thorough mixing.

Centrifuge the sample to separate the organic and aqueous layers.

Carefully transfer the organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of

the initial mobile phase composition).

LC-MS/MS Analysis:

Set up the liquid chromatography system with a suitable C18 reverse-phase column.

Establish a gradient elution method using appropriate mobile phases (e.g., water with

0.1% formic acid and acetonitrile with 0.1% formic acid).

Configure the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode.

Determine the specific precursor-to-product ion transitions for both Dimethyl pimelate and

Dimethyl pimelate-d4.

Inject the prepared samples and calibration standards into the LC-MS/MS system.

Data Analysis:

Integrate the peak areas for the selected MRM transitions for both the analyte and the

internal standard in all samples and standards.

Calculate the ratio of the analyte peak area to the internal standard peak area for each

sample and standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of Dimethyl pimelate in the unknown samples by interpolating

their peak area ratios from the calibration curve.
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Mandatory Visualizations
// Node Definitions Sample [label="Biological Sample\n(e.g., Plasma)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Spike [label="Spike with known amount of\nDimethyl pimelate-d4
(Internal Standard)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Extraction [label="Liquid-Liquid

Extraction", fillcolor="#FBBC05", fontcolor="#202124"]; Evaporation [label="Evaporation to

Dryness", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reconstitution [label="Reconstitution

in\nMobile Phase", fillcolor="#34A853", fontcolor="#FFFFFF"]; LCMS [label="LC-MS/MS

Analysis\n(MRM Mode)", fillcolor="#202124", fontcolor="#FFFFFF"]; DataAnalysis [label="Data

Analysis:\nPeak Area Ratio vs. Concentration", fillcolor="#5F6368", fontcolor="#FFFFFF"];

Quantification [label="Quantification of\nUnlabeled Analyte", shape=ellipse,

fillcolor="#FFFFFF", fontcolor="#202124", style="filled, dashed"];

// Edges Sample -> Spike; Spike -> Extraction; Extraction -> Evaporation; Evaporation ->

Reconstitution; Reconstitution -> LCMS; LCMS -> DataAnalysis; DataAnalysis ->

Quantification; }

Caption: General workflow for quantification using a stable isotope-labeled internal standard.

// Nodes PimelicAcid [label="Pimelic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; Methanol

[label="Methanol", fillcolor="#F1F3F4", fontcolor="#202124"]; Catalyst [label="Acid

Catalyst\n(e.g., p-toluenesulfonic acid)", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Reaction [label="Esterification Reaction\n(Reflux)", shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"]; Neutralization [label="Neutralization\n(e.g., Sodium

Carbonate)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Purification [label="Filtration &

Distillation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="Dimethyl Pimelate",

fillcolor="#FFFFFF", fontcolor="#202124", style="filled,dashed"];

// Edges PimelicAcid -> Reaction; Methanol -> Reaction; Catalyst -> Reaction [label=" catalysis

"]; Reaction -> Neutralization; Neutralization -> Purification; Purification -> Product; }

Caption: Simplified synthesis pathway for unlabeled Dimethyl Pimelate via esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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